Cas no 477868-54-5 (ethyl 1-{5-[(1E)-{[(pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{5-[(1E)-{[(pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate
• CAS No: 477868-54-5
• CID: 4652733
• Update Time: 2025-06-26

ethyl 1-{5-[(1E)-{[(pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{5-[(1E)-{[(pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on ethyl 1-{5-[(1E)-{[(pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate

Recent Advances in the Study of Ethyl 1-{5-[(1E)-{[(Pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate (CAS: 477868-54-5)

The compound ethyl 1-{5-[(1E)-{[(pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate (CAS: 477868-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential mechanisms of action, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on the synthesis and optimization of this compound, highlighting its unique structural features, which include a thiazole ring and a piperidine carboxylate moiety. These structural elements are believed to contribute to its bioactivity, particularly in targeting specific enzymes or receptors involved in disease pathways. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity, ensuring reliable results in subsequent biological assays.

In vitro and in vivo studies have demonstrated promising results for ethyl 1-{5-[(1E)-{[(pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate, particularly in the context of anti-inflammatory and anticancer activity. For instance, researchers have observed its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may exhibit cytotoxic effects against certain cancer cell lines, though further mechanistic studies are required to elucidate its precise mode of action.

One of the most intriguing aspects of this compound is its potential as a modulator of protein-protein interactions (PPIs), which are often challenging to target with small molecules. Computational modeling and molecular docking studies have provided insights into how ethyl 1-{5-[(1E)-{[(pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate may bind to specific protein domains, offering a foundation for the design of more potent derivatives. These findings open new avenues for drug discovery, particularly in diseases where PPIs play a critical role, such as neurodegenerative disorders and certain cancers.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, ethyl 1-{5-[(1E)-{[(pyridin-4-yl)formamido]imino}methyl]-1,3-thiazol-2-yl}piperidine-4-carboxylate (CAS: 477868-54-5) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural properties and demonstrated bioactivity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on optimizing its pharmacological properties and validating its efficacy in more complex disease models, paving the way for potential clinical trials.